Cas no 20084-31-5 (2-[3-(Carboxymethylsulfanyl)phenyl]sulfanylacetic acid)

• Product Name: 2-[3-(Carboxymethylsulfanyl)phenyl]sulfanylacetic acid
• CAS No: 20084-31-5
• MF: C₁₀H₁₀O₄S₂
• MW: 258.314000606537
• CID: 2840253
• PubChem ID: 55687
• Update Time: 2025-04-21

2-[3-(Carboxymethylsulfanyl)phenyl]sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11887852
• DTXSID60275611
• CBDivE_005648
• 20084-31-5
• 2,2'-(benzene-1,3-diyldisulfanediyl)diacetic acid
• 2-[3-(Carboxymethylsulfanyl)phenyl]sulfanylacetic acid

• Inchi： 1S/C10H10O4S2/c11-9(12)5-15-7-2-1-3-8(4-7)16-6-10(13)14/h1-4H,5-6H2,(H,11,12)(H,13,14)
• InChI Key： YDCSKCWDNOCSRA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC=C(C=1)SCC(=O)O

Computed Properties

• Exact Mass: 258.00205114Da
• Monoisotopic Mass: 258.00205114Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų